Cas no 1219905-77-7 (N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 1219905-77-7
• MF: C₂₀H₂₂N₄O₆S
• MW: 446.476883411407
• CID: 6616612
• PubChem ID: 49677528
• Update Time: 2025-09-23

N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 1219905-77-7
• F5883-0922
• AKOS024527261
• N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide
• N-[5-(furan-2-yl)-2-(2-hydroxyethyl)pyrazol-3-yl]-4-morpholin-4-ylsulfonylbenzamide
• N-(3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl)-4-(morpholinosulfonyl)benzamide
• VU0527892-1

• Inchi： 1S/C20H22N4O6S/c25-10-7-24-19(14-17(22-24)18-2-1-11-30-18)21-20(26)15-3-5-16(6-4-15)31(27,28)23-8-12-29-13-9-23/h1-6,11,14,25H,7-10,12-13H2,(H,21,26)
• InChI Key： RIAZKABZXILJDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C3=CC=CO3)=NN2CCO)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 446.12600561g/mol
• Monoisotopic Mass: 446.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1219905-77-7)

N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide (CAS 1219905-77-7) is a specialized organic compound with a unique molecular structure that combines a furan ring, a pyrazole core, and a morpholine sulfonyl benzamide moiety. This compound has garnered attention in pharmaceutical and biochemical research due to its potential as a scaffold for drug discovery. Its multi-functional groups make it a versatile candidate for targeting specific biological pathways, particularly in inflammation and metabolic disorders, which are currently trending topics in biomedical research.

The furan-2-yl and pyrazole components are known for their bioactivity, often found in compounds with antimicrobial or anti-inflammatory properties. Meanwhile, the morpholine sulfonyl group enhances solubility and bioavailability, critical factors in modern drug design. Researchers are exploring its applications in kinase inhibition and GPCR modulation, addressing high-demand areas like cancer therapy and neurological diseases. These align with frequent search queries such as "new kinase inhibitors 2024" or "GPCR-targeted drug development."

From a synthetic chemistry perspective, the compound's CAS 1219905-77-7 serves as a key identifier for sourcing and regulatory compliance. Its structural complexity requires advanced techniques like microwave-assisted synthesis or flow chemistry, both hot topics in green chemistry forums. The inclusion of a hydroxyethyl group further allows for derivatization, enabling researchers to fine-tune pharmacokinetic properties—a recurring theme in AI-driven drug optimization discussions.

Analytical characterization of N-[3-(furan-2-yl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-4-(morpholine-4-sulfonyl)benzamide typically involves HPLC-MS and NMR spectroscopy, methods frequently searched by analytical chemists. Stability studies under varying pH conditions (a concern for oral drug formulations) are also relevant, as evidenced by trending keywords like "acid-stable drug scaffolds."

In conclusion, CAS 1219905-77-7 represents an intersection of medicinal chemistry innovation and current research trends. Its design caters to demands for polypharmacology and targeted drug delivery, while its synthetic route reflects the shift toward sustainable methodologies—making it a compound of significant interest across academia and industry.